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Compound of Interest

Compound Name: NSC139021

Cat. No.: B1671614

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This document provides a comprehensive,
step-by-step guide for the proper disposal of NSC139021, also known by its chemical name 1-
[2-Thiazolylazo]-2-naphthol. Adherence to these procedures is critical for laboratory safety and
environmental protection.

Chemical and Safety Data Overview

NSC139021 is an organic compound used in research, notably as a RIOK2 inhibitor with anti-
tumor effects.[1][2] Due to its chemical nature, specific precautions must be taken for its
disposal. The following table summarizes key information derived from its Safety Data Sheet
(SDS).[3]
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Property

Information

Source

Chemical Name

1-[2-Thiazolylazo]-2-naphthol

[3]

Synonyms

TAN, (E)-1-(thiazol-2-
yldiazenyl)naphthalen-2-ol

[3]

Physical State

Solid

[3]

Appearance

Red or orange solid

[3]

Hazards

Causes skin irritation (H315),
Causes serious eye irritation
(H319), May cause respiratory
irritation (H335)

[3]

Storage

Store in a tightly closed
container in a dry, cool, and

well-ventilated place.

[3]

Experimental Protocols for Safe Disposal

The primary recommended method for the disposal of NSC139021 is through a licensed

chemical waste management service.[3] Under no circumstances should this compound be

disposed of down the drain or mixed with general waste.[3]

Step-by-Step Disposal Procedure:

o Personal Protective Equipment (PPE): Before handling NSC139021 waste, ensure you are

wearing appropriate PPE, including a lab coat, nitrile gloves, and protective eyewear.

o Waste Segregation:

o Solid Waste: Collect any solid NSC139021 waste, including contaminated labware (e.qg.,

pipette tips, weighing boats), in a designated, clearly labeled hazardous waste container.

[4] The container should be compatible with the chemical and sealable.

o Liquid Waste: If NSC139021 has been dissolved in a solvent, collect the solution in a

designated hazardous liquid waste container. The container must be clearly labeled with
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the full chemical name and the solvent used.[4] Do not mix with other incompatible waste
streams.

o Container Labeling: Label the hazardous waste container with "Hazardous Waste," the full
chemical name "NSC139021" or "1-[2-Thiazolylazo]-2-naphthol,” the approximate quantity,
and the date.[4]

o Storage of Waste: Store the sealed hazardous waste container in a designated, well-
ventilated, and secure area away from incompatible materials.

e Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)
office or a licensed chemical waste disposal contractor to arrange for pickup and disposal.[2]
The recommended disposal methods are removal to a licensed chemical destruction plant or
controlled incineration with flue gas scrubbing.[3]

o Decontamination of Empty Containers: Any original containers of NSC139021 should be
triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as
hazardous liquid waste.[2] After triple-rinsing, the container can be disposed of as regular
trash, with the label defaced.[2]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of NSC139021.
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Caption: Disposal workflow for NSC139021 waste.
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By following these procedures, you contribute to a safer laboratory environment and ensure
compliance with chemical waste regulations. Always consult your institution's specific
guidelines and the Safety Data Sheet for any chemical you are handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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